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Compound of Interest

Compound Name: 2,4,6-Trichloroanisole-d5

Cat. No.: B029328 Get Quote

Technical Guide: 2,4,6-Trichloroanisole-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of 2,4,6-Trichloroanisole-d5, a deuterated analog of the potent off-flavor compound 2,4,6-

Trichloroanisole (TCA). Due to its chemical similarity to TCA and its distinct mass spectrometric

signature, 2,4,6-Trichloroanisole-d5 is an invaluable tool in analytical chemistry, primarily

serving as an internal standard for the accurate quantification of TCA in various matrices, most

notably in the food and beverage industry.

Core Physical and Chemical Properties
2,4,6-Trichloroanisole-d5, also known as 1,3,5-Trichloro-2-(methoxy-d3)-benzene-4,6-d2, is a

stable, isotopically labeled compound. Its core structure consists of a benzene ring substituted

with three chlorine atoms and a deuterated methoxy group. The deuterium labeling provides a

distinct mass shift, allowing for its differentiation from the unlabeled native compound in mass

spectrometry-based analyses.[1]

Quantitative Data Summary
The key physical and chemical properties of 2,4,6-Trichloroanisole-d5 are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇D₅Cl₃O [2][3]

Molecular Weight 216.51 g/mol [2][3][4]

CAS Number 352439-08-8 [2][3][4][5]

Appearance Off-white solid [3]

Melting Point 60-62 °C [3][4]

Boiling Point 132 °C at 28 mmHg [3][4]

Isotopic Purity ≥98 atom % D [4][6]

Solubility
Soluble in organic solvents,

low solubility in water.
[5]

Storage Temperature
Room temperature, away from

light and moisture.
[2]

Applications in Analytical Chemistry
The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in quantitative

analytical methods, such as gas chromatography-mass spectrometry (GC-MS).[1][5] Its utility is

particularly pronounced in the analysis of trace levels of TCA, a compound notorious for

causing "cork taint" in wine at ng/L concentrations.[7][8] By adding a known amount of 2,4,6-
Trichloroanisole-d5 to a sample, variations in sample preparation and instrument response

can be normalized, leading to more accurate and precise quantification of the target analyte,

TCA.[9]

Experimental Protocols
The following is a representative experimental protocol for the determination of 2,4,6-

Trichloroanisole (TCA) in wine using 2,4,6-Trichloroanisole-d5 as an internal standard,

employing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas

Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standards and Reagents
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Internal Standard Stock Solution (500 mg/L): Dissolve 0.050 g of 2,4,6-Trichloroanisole-d5
in absolute ethanol and adjust the volume to 100 mL.[1]

Internal Standard Intermediate Solution (5.0 mg/L): Dilute 1 mL of the 500 mg/L stock

solution to 100 mL with absolute ethanol.[1]

Internal Standard Spiking Solution (2.0 µg/L): Add 40 µL of the 5.0 mg/L intermediate

solution to approximately 60 mL of absolute ethanol and adjust the volume to 100 mL.[1]

TCA Stock Solution (40 mg/L): Dissolve 0.020 g of 2,4,6-Trichloroanisole in approximately

400 mL of absolute ethanol and adjust the volume to 500 mL.[1]

TCA Calibration Standards: Prepare a series of calibration standards, typically ranging from

0.5 ng/L to 50 ng/L, by spiking a TCA-free wine or a 12% aqueous-alcoholic solution with the

appropriate dilutions of the TCA stock solution.[1]

Reagents: Sodium chloride (≥ 99.5%), absolute ethanol, and pure de-ionized water.[1]

Sample Preparation
Transfer 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[7]

Add approximately 3 g of sodium chloride to the vial to enhance the partitioning of TCA into

the headspace.[10]

Spike the sample with a known amount of the 2,4,6-Trichloroanisole-d5 internal standard

solution (e.g., 50 µL of a 2.0 µg/L solution).[11]

Immediately seal the vial with a PTFE-lined septum and cap.[1]

Homogenize the contents for 10 minutes using a stirrer.[1]

HS-SPME Procedure
Place the vial in a heating system (e.g., a water bath or autosampler incubator) set to 35-50

°C with stirring.[1][7]
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Expose a Solid-Phase Microextraction (SPME) fiber (e.g., 100 µm polydimethylsiloxane

(PDMS) or 65 µm polydimethylsiloxane/divinylbenzene (PDMS/DVB)) to the headspace of

the vial for a defined period, typically 15-30 minutes.[1][2][7]

GC-MS Analysis
Desorption: Thermally desorb the extracted analytes from the SPME fiber in the heated

injector of the gas chromatograph at approximately 250-260 °C for at least 2 minutes in

splitless mode.[1][2]

Gas Chromatography:

Column: Use a suitable capillary column, such as a TRB-5 (30 m x 0.25 mm, 0.25 µm) or

equivalent.[10]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.3 mL/min).[5]

Temperature Program (example): Initial temperature of 40-50 °C held for 2-10 minutes,

ramped at a rate of 2-12 °C/min to 138-200 °C, then ramped at a higher rate (e.g., 20

°C/min) to a final temperature of 250-260 °C, held for 2-10 minutes.[2][10]

Mass Spectrometry:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

[10]

Ions to Monitor:

2,4,6-Trichloroanisole (TCA): m/z 195, 210, 212.[2]

2,4,6-Trichloroanisole-d5: m/z 199, 215, 217.[2]

Quantification Ions: Use m/z 195 for TCA and m/z 215 for 2,4,6-Trichloroanisole-d5 for

quantification.[2]

Data Analysis and Quantification
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Integrate the peak areas of the quantification ions for both TCA and 2,4,6-Trichloroanisole-
d5.

Calculate the response ratio of the TCA peak area to the 2,4,6-Trichloroanisole-d5 peak

area.

Construct a calibration curve by plotting the response ratios of the calibration standards

against their known concentrations.

Determine the concentration of TCA in the unknown samples by interpolating their response

ratios on the calibration curve.[6]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the quantification of 2,4,6-

Trichloroanisole using 2,4,6-Trichloroanisole-d5 as an internal standard.
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Caption: Workflow for TCA analysis using 2,4,6-Trichloroanisole-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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